Cas no 2228307-24-0 (1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene)

• Product Name: 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene
• CAS No: 2228307-24-0
• MF: C₁₂H₁₅BrF₂
• MW: 277.14830994606
• CID: 5793868
• PubChem ID: 165789637
• Update Time: 2025-10-21

1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1919344
• 2228307-24-0
• 1-(3-bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene
• 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene

• Inchi： 1S/C12H15BrF2/c1-8-4-11(15)9(5-10(8)14)6-12(2,3)7-13/h4-5H,6-7H2,1-3H3
• InChI Key： JDNOIEVSZALGMI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C(C(C)=CC=1F)F

Computed Properties

• Exact Mass: 276.03252g/mol
• Monoisotopic Mass: 276.03252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene

1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene

1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene is a complex organic compound with the CAS registry number No 2228307-24-0. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine atoms at the 2 and 5 positions, a methyl group at the 4 position, and a bromo-substituted alkyl group attached at the 1 position. The presence of these substituents gives the compound its distinct chemical properties and reactivity.

The synthesis of 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene involves a series of carefully controlled reactions. Researchers have explored various methods to optimize its production, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent studies have focused on improving the yield and purity of this compound by employing advanced catalysts and reaction conditions. For instance, the use of palladium-catalyzed coupling reactions has shown promise in constructing the carbon-bromine bond efficiently.

The chemical structure of this compound plays a crucial role in its applications across different fields. The bromine atom at the terminal position of the alkyl chain makes it an excellent substrate for further functionalization. This property has been leveraged in drug discovery programs where site-specific modifications are required to enhance bioavailability or target specificity. Additionally, the fluorine atoms at positions 2 and 5 contribute to the compound's stability and electronic properties, making it suitable for use in high-performance materials such as polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene. Quantum mechanical calculations have revealed that the fluorine atoms exert a significant electron-withdrawing effect, which influences the reactivity of the benzene ring. This understanding has been instrumental in designing new synthetic pathways that minimize side reactions and maximize product selectivity.

In terms of biological activity, this compound has shown potential as a lead molecule in anti-inflammatory drug development. Preclinical studies have demonstrated that it exhibits moderate inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2), which are key targets for pain relief and inflammation management. However, further research is needed to evaluate its pharmacokinetic properties and safety profile before it can be considered for clinical trials.

The environmental impact of 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene has also been a topic of interest among researchers. Studies have assessed its biodegradation potential under various conditions, including aerobic and anaerobic environments. Results indicate that while the compound is relatively stable under standard conditions, specific microbial strains can facilitate its breakdown into less hazardous byproducts.

In conclusion, 1-(3-Bromo-2,2-dimethylpropyl)-2,5-difluoro-4-methylbenzene (CAS No 2228307-24-0) is a versatile compound with diverse applications across chemistry and biology. Its unique structure offers opportunities for further functionalization and optimization, making it a valuable tool in both academic research and industrial development.